Ethyl 3-Ethoxy-4-methylisoxazole-5-carboxylate

• Molecular Formula: C9H13NO4
• Molecular Weight: 199.20 g/mol
• IUPAC Name: ethyl 3-ethoxy-4-methyl-1,2-oxazole-5-carboxylate
• InChI: InChI=1S/C9H13NO4/c1-4-12-8-6(3)7(14-10-8)9(11)13-5-2/h4-5H2,1-3H3
• InChI Key: UDIVTMFSIPMRAN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NOC(=C1C)C(=O)OCC

Description

Ethyl 3-Ethoxy-4-methylisoxazole-5-carboxylate is a useful research compound. Its molecular formula is C9H13NO4 and its molecular weight is 199.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Acetyl chloride (25 mL, 0.35 mol) was added to EtOH (250 mL) at 0° C. and the solution was stirred at 0° C. for 20 min. A solution of 3-ethoxy-4-methylisoxazole-5-carboxylic acid (WO95/12587,A1) (18 g, 0.10 mol) in EtOH (20 ml) was added and the resulting mixture was boiled under reflux for 4 h. The mixture was cooled, added NaHCO3 (200 mL) and extracted with diethylether (3×300 mL). The organic extracts were dried (MgSO4) and concentrated in vacuo to afford crude title compound (18 g, 86%).